![molecular formula C18H27N3O2 B8536663 tert-Butyl 8-(pyridin-3-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate](/img/structure/B8536663.png)
tert-Butyl 8-(pyridin-3-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate
Cat. No. B8536663
M. Wt: 317.4 g/mol
InChI Key: QZVOWCKFWPIOND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08455475B2
Procedure details
TFA (2 ml) was added to a solution of tert-butyl 8-(pyridine-3-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate (1.14 mmol, 1.0 eq.) in methylene chloride (6 ml) at 0° C. and the reaction mixture was stirred at 25° C. for 2 h. When the reaction was complete, the solvent was concentrated in vacuo in order to obtain the desired amine (AMN-24).
Quantity
1.14 mmol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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C(O)(C(F)(F)F)=O.[N:8]1[CH:13]=[CH:12][CH:11]=[C:10]([N:14]2[CH2:30][CH2:29][C:17]3([CH2:21][N:20](C(OC(C)(C)C)=O)[CH2:19][CH2:18]3)[CH2:16][CH2:15]2)[CH:9]=1>C(Cl)Cl>[N:8]1[CH:13]=[CH:12][CH:11]=[C:10]([N:14]2[CH2:30][CH2:29][C:17]3([CH2:21][NH:20][CH2:19][CH2:18]3)[CH2:16][CH2:15]2)[CH:9]=1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
2 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(C(F)(F)F)O
|
|
Name
|
|
|
Quantity
|
1.14 mmol
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC(=CC=C1)N1CCC2(CCN(C2)C(=O)OC(C)(C)C)CC1
|
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
25 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture was stirred at 25° C. for 2 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the solvent was concentrated in vacuo in order
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
